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Compound of Interest

Compound Name: 1-Decanol-d5

Cat. No.: B1531854

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical properties of 1-Decanol-
d5, a deuterated form of 1-Decanol. Due to the limited availability of specific experimental data
for the d5 isotopologue, this document also includes data for the non-deuterated 1-Decanol as
a close approximation. Deuterium labeling is a critical tool in drug development for studying
metabolic pathways and pharmacokinetics, making a thorough understanding of the physical
characteristics of such labeled compounds essential.[1] This guide is intended to serve as a
valuable resource for laboratory and research applications.

Core Physical Properties

1-Decanol-d5 is a stable isotope-labeled version of 1-Decanol, where five hydrogen atoms
have been replaced by deuterium. This isotopic substitution is valuable for use as a tracer or
internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS.[1] While specific
physical property data for 1-Decanol-d5 is not extensively published, the properties of 1-
Decanol provide a reliable estimate. The primary difference will be in the molecular weight due
to the presence of deuterium.

Table 1: Comparative Physical Properties of 1-Decanol-d5 and 1-Decanol
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Property

1-Decanol-d5

1-Decanol

Chemical Formula

C10H17Ds0[1]

C10H220[2][3]

Molecular Weight 163.31 g/mol [1][4] 158.28 g/mol [2][3]
Not specified; expected to be a  Clear, colorless to light yellow
Appearance o ] o
clear, colorless liquid viscous liquid[2][5]
od Not specified; expected to be Sweet, fat-like, or aromatic
or
similar to 1-Decanol odor[2][3][5]
Densit Not specified; expected to be ~0.8297 g/cm?3 at 20-25°CJ[2][6]
ensi
Y slightly higher than 1-Decanol [7]
N ) Not specified; expected to be
Boiling Point o 231-232.9 °C[2][6][8]
very similar to 1-Decanol
] ] Not specified; expected to be
Melting Point o 5-7 °C[6]
very similar to 1-Decanol
_ Not specified; expected to be
Flash Point 82 °C (179.6 °F)[6][8]

very similar to 1-Decanol

Solubility in Water

Not specified; expected to be

insoluble

Insoluble; 37 mg/L at 25°C[2]

Solubility in Organic Solvents

Not specified; expected to be

soluble

Soluble in alcohol, ether,
benzene, and glacial acetic
acid[5]

Note: The physical properties of 1-Decanol-d5 are expected to be very close to those of 1-

Decanol, with the most significant difference being the molecular weight. The increased mass

of deuterium may lead to slight increases in density, boiling point, and melting point, but these

changes are generally minimal.

Experimental Protocols

Detailed experimental protocols for determining the physical properties of 1-Decanol-d5 are

not available. However, standard methodologies for characterizing liquid compounds can be

readily applied.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small sample is
the micro boiling point or Siwoloboff method.

Apparatus:

Thiele tube or oil bath

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heat source (Bunsen burner or hot plate)

Liquid paraffin or other suitable heating oil

Procedure:

A small amount of the liquid sample (1-Decanol-d5) is placed into the small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube or an oil bath.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e Heating is continued until a steady stream of bubbles is observed.
e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
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Determination of Density

The density of a liquid can be determined using several methods, including the pycnometer
method or by direct measurement of mass and volume.

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)
or a graduated cylinder

e Analytical balance

e Thermometer

Procedure (using a pycnhometer):

o The empty, clean, and dry pycnometer is weighed accurately.

e The pycnometer is filled with the liquid sample (1-Decanol-d5), ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

e The filled pycnometer is weighed.
e The temperature of the liquid is recorded.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Solubility

Solubility is typically determined by the shake-flask method, which is considered the gold
standard for establishing equilibrium solubility.

Apparatus:

o Sealed, temperature-controlled container (e.g., glass vial or flask)
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Shaker or magnetic stirrer

Centrifuge

Syringe filter (chemically inert, e.g., PTFE)

Analytical instrument for quantification (e.g., HPLC, GC-MS)
Procedure:

¢ An excess amount of the solute (if a solid) or a known volume of the liquid (1-Decanol-d5) is
added to a known volume of the solvent (e.g., water, ethanol) in the sealed container.

e The container is agitated at a constant temperature for an extended period (typically 24-72
hours) to ensure equilibrium is reached.

e The mixture is then centrifuged to separate the undissolved solute from the saturated
solution.

e The supernatant is carefully filtered to remove any remaining undissolved patrticles.

o The concentration of the solute in the clear filtrate is determined using a suitable analytical
technique. A calibration curve with standards of known concentrations is used for accurate
quantification.

e The solubility is reported in units such as mg/mL or mol/L at the specified temperature.

Mandatory Visualizations
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Logical Relationship of 1-Decanol-d5 Physical Properties

1-Decanol-d5
Molecular Formula Molecular Weight Physical State
C10H17D50 163.31 g/mol Liquid
influences influences |determines transition to gas . determines transition to solid
Solubility in Water Density Boiling Point Melting Point
Insoluble (Est.) ~0.83 g/cm”3 (Est.) ~232 °C (Est.) ~6 °C (Est.)

General Experimental Workflow for Physical Property Determination

Sample Preparation

Obtain pure 1-Decanol-d5 sample

Boiling Point Determiriti/ou/ Density Determination Solubility Determination
Y
Micro Boiling Point Setup Weigh Empty Pycnometer Shake-Flask Method
Heat and Observe Bubble Stream Fill with Sample and Weigh Equilibrate and Separate Phases
Record Temperature at Liquid Entry Calculate Mass/Volume Quantify Concentration in Supernatant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1-Decanol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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